Cas no 507462-03-5 (1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate)

• Product Name: 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• CAS No: 507462-03-5
• MF: C₁₅H₁₁Cl₃N₂O₃
• MW: 373.61844086647
• CID: 5928968
• PubChem ID: 3611825
• Update Time: 2025-05-18

1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• Oprea1_760783
• AKOS033713242
• Z19817620
• 507462-03-5
• EN300-26592019
• Oprea1_728193
• 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H11Cl3N2O3/c1-8(23-15(22)12-3-2-4-19-13(12)18)14(21)20-11-6-9(16)5-10(17)7-11/h2-8H,1H3,(H,20,21)
• InChI Key： GDUZCGDKCSGHBP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(C(C)OC(C1C(=NC=CC=1)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 371.983525g/mol
• Monoisotopic Mass: 371.983525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

Comprehensive Analysis of 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 507462-03-5)

1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 507462-03-5) is a specialized organic compound with significant applications in agrochemical and pharmaceutical research. This compound belongs to the class of chloropyridine derivatives, which are widely studied for their bioactive properties. The presence of both dichlorophenyl and chloropyridine moieties in its structure contributes to its unique chemical reactivity and potential utility in various industrial and scientific domains.

In recent years, the demand for chloropyridine-based compounds has surged due to their role in developing advanced crop protection agents. Researchers are particularly interested in 507462-03-5 for its potential as a precursor in synthesizing novel pesticides and herbicides. The compound's mechanism of action, which involves interference with enzymatic pathways in pests, aligns with the growing trend of eco-friendly agrochemicals. This makes it a subject of interest for sustainable agriculture practices, a hot topic in global food security discussions.

The synthesis of 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate involves multi-step organic reactions, including carbamoylation and esterification. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. The compound's stability under various pH conditions makes it suitable for formulation studies, addressing common challenges in agrochemical delivery systems.

From a pharmaceutical perspective, 507462-03-5 has drawn attention for its structural similarity to known enzyme inhibitors. While not currently approved for medicinal use, its scaffold serves as a valuable template for drug discovery programs targeting infectious diseases and metabolic disorders. The global pharmaceutical industry's focus on small molecule therapeutics has increased the relevance of such specialized intermediates in preclinical research.

Environmental considerations surrounding chlorinated compounds have led to rigorous studies on the biodegradation pathways of 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate. Recent publications highlight its moderate persistence in soil systems, prompting investigations into bioremediation approaches. These studies contribute valuable data to the ongoing discourse on green chemistry principles in chemical manufacturing.

The commercial availability of CAS 507462-03-5 through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories worldwide. Current market trends indicate growing interest in custom synthesis services for this compound, particularly from regions with strong agrochemical innovation sectors. Analytical methods for quality control, including HPLC purity testing, have been standardized to meet research-grade specifications.

Future research directions for 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate may explore its potential in catalytic applications and material science. The compound's electron-withdrawing groups make it an interesting candidate for developing novel organic semiconductors, aligning with the electronics industry's search for sustainable alternatives to conventional materials. Such interdisciplinary applications demonstrate the versatility of this chemical entity beyond its traditional uses.

Safety assessments of 507462-03-5 follow standard laboratory protocols for handling organic intermediates. While not classified as highly hazardous, proper personal protective equipment (PPE) is recommended during manipulation. These precautions reflect the chemical industry's increased emphasis on occupational health standards, particularly in research and development settings where novel compounds are routinely evaluated.

In conclusion, 1-[(3,5-Dichlorophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate represents an important building block in modern chemical research. Its dual relevance to agrochemical development and pharmaceutical exploration ensures continued scientific interest. As regulatory frameworks evolve to address sustainable chemistry challenges, compounds like CAS 507462-03-5 will play crucial roles in bridging innovation with environmental responsibility.